Cas no 1260851-96-4 (3-(2-methoxy-4,5-dimethylphenyl)piperidine)

3-(2-methoxy-4,5-dimethylphenyl)piperidine is a versatile organic compound with a 4,5-dimethylphenyl group attached to the piperidine ring. It exhibits excellent solubility in various organic solvents and is known for its stability under typical reaction conditions. This compound is widely utilized in pharmaceutical and agrochemical research due to its potential for synthesizing novel bioactive molecules.
3-(2-methoxy-4,5-dimethylphenyl)piperidine structure
1260851-96-4 structure
Product Name:3-(2-methoxy-4,5-dimethylphenyl)piperidine
CAS No:1260851-96-4
MF:C14H21NO
MW:219.322643995285
CID:6408129
PubChem ID:82127545
Update Time:2025-07-27

3-(2-methoxy-4,5-dimethylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxy-4,5-dimethylphenyl)piperidine
    • 1260851-96-4
    • EN300-1826551
    • Inchi: 1S/C14H21NO/c1-10-7-13(12-5-4-6-15-9-12)14(16-3)8-11(10)2/h7-8,12,15H,4-6,9H2,1-3H3
    • InChI Key: CZHOPEHGQBQYHD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C(C)=CC=1C1CNCCC1

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 21.3Ų

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Additional information on 3-(2-methoxy-4,5-dimethylphenyl)piperidine

Introduction to 3-(2-methoxy-4,5-dimethylphenyl)piperidine (CAS No. 1260851-96-4)

3-(2-methoxy-4,5-dimethylphenyl)piperidine (CAS No. 1260851-96-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-(2-methoxy-4,5-dimethylphenyl)piperidine.

Chemical Structure and Properties

3-(2-methoxy-4,5-dimethylphenyl)piperidine is a piperidine derivative with a substituted phenyl ring. The molecular formula of this compound is C13H19NO, and it has a molecular weight of approximately 209.3 g/mol. The presence of the methoxy and dimethyl groups on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets.

The compound is typically synthesized through a multi-step process involving the coupling of a substituted phenyl ring with a piperidine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the production of 3-(2-methoxy-4,5-dimethylphenyl)piperidine, making it more accessible for research and development purposes.

Biological Activities and Therapeutic Potential

3-(2-methoxy-4,5-dimethylphenyl)piperidine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors in the central nervous system (CNS), including serotonin (5-HT) and dopamine (DA) receptors.

In preclinical studies, 3-(2-methoxy-4,5-dimethylphenyl)piperidine has demonstrated significant antidepressant-like effects in animal models. These effects are believed to be mediated through its ability to enhance serotonin levels in the brain by inhibiting serotonin reuptake or by modulating serotonin receptor activity. Additionally, the compound has shown potential as an anxiolytic agent, reducing anxiety-like behaviors in rodent models.

Beyond its CNS effects, 3-(2-methoxy-4,5-dimethylphenyl)piperidine has also been investigated for its anti-inflammatory properties. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory disorders.

Clinical Trials and Future Directions

The promising preclinical findings have led to increased interest in advancing 3-(2-methoxy-4,5-dimethylphenyl)piperidine into clinical trials. Several Phase I trials have been conducted to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. The results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Ongoing Phase II trials are currently underway to assess the efficacy of 3-(2-methoxy-4,5-dimethylphenyl)piperidine in treating depression and anxiety disorders. These trials are expected to provide valuable insights into the therapeutic potential of this compound and guide future drug development efforts.

In addition to its direct therapeutic applications, 3-(2-methoxy-4,5-dimethylphenyl)piperidine is also being explored as a lead compound for the development of novel drugs with improved pharmacological profiles. Researchers are investigating structural modifications to enhance its potency, selectivity, and bioavailability.

Conclusion

3-(2-methoxy-4,5-dimethylphenyl)piperidine (CAS No. 1260851-96-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, 3-(2-methoxy-4,5-dimethylphenyl)piperidine holds great promise for addressing unmet medical needs in areas such as mental health and inflammation.

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